Cas no 1036388-81-4 (2-bromo-6-fluoro-3-nitro-benzoic acid)

• Product Name: 2-bromo-6-fluoro-3-nitro-benzoic acid
• CAS No: 1036388-81-4
• MF: C₇H₃BrFNO₄
• MW: 264.00542473793
• MDL: MFCD22581538
• CID: 1071659
• PubChem ID: 59191785
• Update Time: 2025-04-20

2-bromo-6-fluoro-3-nitro-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-fluoro-3-nitrobenzoic acid
• 2-Bromo-3-carboxy-4-fluoronitrobenzene
• 2-bromo-6-fluoro-3-nitro-benzoic acid
• 1036388-81-4
• 2-bromo-6-fluoro-3-nitrobenzoic acid,
• EN300-1428693
• 2-Bromo-6-fluoro-3-nitrobenzoicacid
• MFCD22581538
• AMY5519
• SY068728
• AS-78189
• A896396
• SCHEMBL2527259
• AKOS024438323
• CS-0053703
• CS2364
• PB17014
• DB-251392

• MDL： MFCD22581538
• Inchi： 1S/C7H3BrFNO4/c8-6-4(10(13)14)2-1-3(9)5(6)7(11)12/h1-2H,(H,11,12)
• InChI Key： WOFZANBTJXHQEB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1C(=O)O)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 262.92295g/mol
• Monoisotopic Mass: 262.92295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.1Ų